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Compound of Interest

Compound Name: Mevalonate 5-phosphate

Cat. No.: B1214619 Get Quote

This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling Mevalonate 5-
phosphate. The following procedures are designed to ensure safe handling and maintain the

integrity of the product in a laboratory setting.

I. Product Identification and Hazard Summary
Mevalonate 5-phosphate, a metabolite in the mevalonate pathway, is a key intermediate in

the biosynthesis of isoprenoids.[1][2] According to the Safety Data Sheet (SDS) for (±)-

Mevalonic acid 5-phosphate lithium salt hydrate, the substance is not classified as hazardous.

However, standard laboratory safety precautions should always be observed.

Physicochemical Properties

Property Value

Physical State Powder or crystals[1]

Molecular Weight 228.14 g/mol (free acid basis)[1]

Storage Temperature 2-8°C[1]

Solubility Soluble in water[3]

II. Personal Protective Equipment (PPE)
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Even when handling non-hazardous substances like Mevalonate 5-phosphate, a minimum

level of PPE is required to protect against potential contamination and ensure good laboratory

practice.[4][5]

PPE Category Item Rationale

Hand Protection Disposable nitrile gloves

Protects against incidental

contact and prevents

contamination of the sample.

[5]

Eye Protection
Safety glasses with side

shields

Shields eyes from any

potential splashes or aerosols

during handling.[4][5]

Body Protection Laboratory coat

Protects skin and personal

clothing from accidental spills.

[4]

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling Mevalonate 5-phosphate from

receipt to experimental use.

1. Receiving and Inspection:

Upon receipt, verify that the container is intact and the seal is not broken.

Confirm that the product name and specifications on the label match the order.

Visually inspect the contents for any signs of contamination or degradation.

2. Storage:

Store the container tightly closed in a dry, well-ventilated area.[6]

Adhere to the recommended storage temperature of 2-8°C.[1]
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3. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation, which could affect the stability of the compound.

Conduct all weighing and solution preparation in a clean, designated area, such as a

laboratory bench or a chemical fume hood if desired for containment of fine powders.

Use clean, calibrated equipment (spatulas, balances, glassware) to handle the powder and

prepare solutions.

4. In-Experiment Use:

Mevalonate 5-phosphate is a substrate for enzymes such as phosphomevalonate kinase

and mevalonate-5-phosphate decarboxylase.[7]

When setting up enzymatic assays or other experiments, add Mevalonate 5-phosphate to

the reaction mixture as dictated by the specific experimental protocol.

Ensure accurate measurement and transfer to maintain experimental consistency.

IV. Disposal Plan
As a non-hazardous substance, the disposal of Mevalonate 5-phosphate is straightforward.

Unused Product: Dispose of in accordance with local, state, and federal regulations for non-

hazardous chemical waste.

Contaminated Materials: Dispose of gloves, weigh boats, and other disposable materials that

have come into contact with the chemical in the regular laboratory waste stream, unless they

are contaminated with other hazardous materials.

Solutions: Aqueous solutions of Mevalonate 5-phosphate can typically be disposed of down

the drain with copious amounts of water, subject to institutional and local regulations.

V. Experimental Workflow and Signaling Pathway
Experimental Workflow: Handling Mevalonate 5-Phosphate
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The following diagram illustrates the standard operational workflow for handling Mevalonate 5-
phosphate in a research laboratory.

Receiving & Storage

Preparation

Experimental Use

Disposal

Receive Shipment

Inspect Container

Store at 2-8°C

Equilibrate to Room Temp

Weigh Powder

Prepare Solution

Use in Assay (e.g., Kinase Assay)

Data Analysis Dispose of Solid Waste Dispose of Liquid Waste
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Click to download full resolution via product page

Caption: Standard operational workflow for Mevalonate 5-phosphate.

Mevalonate Pathway Context

Mevalonate 5-phosphate is an intermediate in the mevalonate pathway, a critical metabolic

route for the synthesis of isoprenoids.[2] The diagram below shows its position within this

pathway.

Acetyl-CoA HMG-CoA (R)-Mevalonate Mevalonate 5-phosphate
ATP -> ADP

Mevalonate 5-pyrophosphate
ATP -> ADP

Isopentenyl pyrophosphate (IPP)
ATP -> ADP + Pi + CO2

Click to download full resolution via product page

Caption: Position of Mevalonate 5-phosphate in the mevalonate pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214619#personal-protective-equipment-for-
handling-mevalonate-5-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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